Cas no 2639413-53-7 (Tert-butyl 2-amino-5-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Tert-butyl 2-amino-5-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 2639413-53-7
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• CID: 5663666
• PubChem ID: 165903114
• Update Time: 2025-06-10

Tert-butyl 2-amino-5-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27730967
• 2639413-53-7
• tert-butyl 2-amino-5-(trifluoromethyl)pyridine-3-carboxylate
• Tert-butyl 2-amino-5-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C11H13F3N2O2/c1-10(2,3)18-9(17)7-4-6(11(12,13)14)5-16-8(7)15/h4-5H,1-3H3,(H2,15,16)
• InChI Key： MHJZOTQPUVTZSY-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)C(=O)OC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 262.09291215g/mol
• Monoisotopic Mass: 262.09291215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 2-amino-5-(trifluoromethyl)pyridine-3-carboxylate

Introduction to Tert-butyl 2-amino-5-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 2639413-53-7)

Tert-butyl 2-amino-5-(trifluoromethyl)pyridine-3-carboxylate, with the CAS number 2639413-53-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine family, which is well-known for its diverse biological activities and applications in medicinal chemistry. The presence of both amino and carboxylate functional groups, along with a trifluoromethyl substituent, makes this molecule particularly intriguing for its potential pharmacological properties.

The structure of Tert-butyl 2-amino-5-(trifluoromethyl)pyridine-3-carboxylate incorporates several key features that contribute to its uniqueness. The tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. The amino group serves as a potential site for hydrogen bonding, enhancing binding affinity, while the carboxylate group can participate in ionic interactions. The trifluoromethyl group, on the other hand, is known to modulate metabolic stability and lipophilicity, making it a valuable moiety in drug design.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced bioavailability and improved pharmacokinetic profiles. Studies have shown that compounds containing trifluoromethyl groups often exhibit greater metabolic stability and resistance to degradation by enzymes. This property is particularly advantageous in the development of long-acting drugs. The Tert-butyl 2-amino-5-(trifluoromethyl)pyridine-3-carboxylate molecule leverages these benefits, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the synthesis of novel therapeutic agents. Pyridine derivatives have been extensively studied for their role in various biological processes, including neurotransmitter signaling and enzyme inhibition. The combination of the amino and carboxylate groups in Tert-butyl 2-amino-5-(trifluoromethyl)pyridine-3-carboxylate suggests that it may interact with multiple targets, offering a multifaceted approach to drug development.

Recent research has highlighted the importance of structure-activity relationships (SARs) in optimizing drug candidates. Computational modeling and experimental studies have demonstrated that subtle modifications in the molecular structure can significantly alter biological activity. The presence of the trifluoromethyl group in Tert-butyl 2-amino-5-(trifluoromethyl)pyridine-3-carboxylate is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity towards certain enzymes and receptors.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in drug development. Fluoroaromatics and fluorinated heterocycles are known for their improved pharmacological properties, including increased potency, selectivity, and bioavailability. The Tert-butyl 2-amino-5-(trifluoromethyl)pyridine-3-carboxylate molecule exemplifies these advantages, making it a valuable scaffold for designing new drugs.

In conclusion, Tert-butyl 2-amino-5-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 2639413-53-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of structure-activity relationships continues to evolve, compounds like this one will play a crucial role in the discovery of novel therapeutic agents.